Cas no 1342274-70-7 (1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1342274-70-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 4590307
• PubChem ID: 23165067
• Update Time: 2025-06-20

1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C11H13N3O/c1-8-7-11(12)13-14(8)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3,(H2,12,13)
• InChI Key： LRRKUEBIDLOQBX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 203.106
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 369.3±32.0 °C at 760 mmHg
• Flash Point: 177.1±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine

Professional Introduction to 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1342274-70-7)

1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine, identified by its CAS number 1342274-70-7, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, featuring a pyrazole core substituted with a methoxy group at the 4-position and a methyl group at the 5-position, along with an amine functional group at the 3-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrazole moiety is well-documented for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-methoxyphenyl group introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This combination of structural features has positioned 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine as a promising candidate for drug discovery initiatives.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been explored in several preclinical studies for its potential to modulate key biological pathways. For instance, its ability to interact with enzymes and receptors involved in inflammation and cell proliferation has been investigated in detail. These studies have highlighted the compound's potential as a lead molecule for the development of new drugs targeting chronic inflammatory diseases and cancer.

The synthesis of 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency. The use of these techniques not only improves the scalability of production but also allows for the introduction of additional functional groups, thereby expanding the compound's chemical space for further derivatization.

The pharmacological profile of 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been evaluated through in vitro and in vivo experiments. These studies have revealed its binding affinity to various targets, including kinases and transcription factors, which are critical for regulating cellular processes. The compound's ability to inhibit the activity of these targets has been associated with its potential therapeutic benefits. Additionally, its selectivity profile suggests that it may have fewer off-target effects compared to existing drugs, making it an attractive candidate for further development.

In conclusion, 1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine(CAS No. 1342274-70-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.